Acetylthiocholine iodide Acetylthiocholine iodide Acetylthiocholine is a substrate for acetylcholinesterase (AChE) and an agonist of α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs). It binds to α4β2 subunit-containing nAChRs in SH-EP1 cells (IC50 = 7.1 µM for the human receptor) and induces rubidium efflux in an agonist-induced rubidium efflux assay (EC50 = 100 µM). Acetylthiocholine has been used as part of a thiocholine sensor for the detection of pesticides in complex sample types, such as soil, groundwater, and spinach.

Brand Name: Vulcanchem
CAS No.: 1866-15-5
VCID: VC21079839
InChI: InChI=1S/C7H16NOS.HI/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
SMILES: CC(=O)SCC[N+](C)(C)C.[I-]
Molecular Formula: C7H16NOS.I
C7H16INOS
Molecular Weight: 289.18 g/mol

Acetylthiocholine iodide

CAS No.: 1866-15-5

Cat. No.: VC21079839

Molecular Formula: C7H16NOS.I
C7H16INOS

Molecular Weight: 289.18 g/mol

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Acetylthiocholine iodide - 1866-15-5

Specification

Description Acetylthiocholine is a substrate for acetylcholinesterase (AChE) and an agonist of α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs). It binds to α4β2 subunit-containing nAChRs in SH-EP1 cells (IC50 = 7.1 µM for the human receptor) and induces rubidium efflux in an agonist-induced rubidium efflux assay (EC50 = 100 µM). Acetylthiocholine has been used as part of a thiocholine sensor for the detection of pesticides in complex sample types, such as soil, groundwater, and spinach.

CAS No. 1866-15-5
Molecular Formula C7H16NOS.I
C7H16INOS
Molecular Weight 289.18 g/mol
IUPAC Name 2-acetylsulfanylethyl(trimethyl)azanium;iodide
Standard InChI InChI=1S/C7H16NOS.HI/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
Standard InChI Key NTBLZMAMTZXLBP-UHFFFAOYSA-M
SMILES CC(=O)SCC[N+](C)(C)C.[I-]
Canonical SMILES CC(=O)SCC[N+](C)(C)C.[I-]

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